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Compound of Interest

1-
Compound Name: Cyanoethyl(diethylamino)dimethyl!
silane
Cat. No.: B025427
\ v

Disclaimer: Information regarding the specific chemical entity "1-
Cyanoethyl(diethylamino)dimethylsilane" is not readily available in public chemical
databases and literature. This guide provides a detailed overview of the chemical properties,
experimental protocols, and relevant data for two closely related structural analogs: 3-
(Diethylamino)propanenitrile and Bis(diethylamino)dimethylsilane. These compounds share key
functional groups with the requested molecule and provide valuable insights into its expected
chemical behavior.

Introduction

This technical guide is intended for researchers, scientists, and professionals in drug
development and materials science. It outlines the chemical and physical properties of 3-
(Diethylamino)propanenitrile, which possesses the cyanoethyl and diethylamino moieties, and
Bis(diethylamino)dimethylsilane, which contains the diethylamino and dimethylsilyl groups. The
juxtaposition of data for these analogs offers a comprehensive understanding of the constituent
functional groups.

Chemical and Physical Properties

The properties of 3-(Diethylamino)propanenitrile and Bis(diethylamino)dimethylsilane are
summarized below. These tables facilitate a comparative analysis of their physical and
chemical characteristics.
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ble 1: ies of 3-(Diethylamino) il

Property Value Reference
CAS Number 5351-04-2 [1]12113]
Molecular Formula C7H14N2 [2][3]
Molecular Weight 126.20 g/mol [1][2]
Appearance Liquid

Purity 98%

Storage Temperature 4°C, protect from light

ble 2: ies of Bis(diethylamino)dimethylsil

Property Value Reference
CAS Number 4669-59-4 [4][5]
Molecular Formula C10H26N2Si [41[5]
Molecular Weight 202.42 g/mol [415]
Appearance Colorless to slightly yellow )
liquid
Density 0.826 g/mL [41[5][6]
Boiling Point 192-195 °C [51[6]
Flash Point 35°C [4115][6]
Refractive Index n20/D 1.4350 [6]
Purity >95% [5]
Storage Conditions Store under inert gas [4]

Experimental Protocols

Detailed experimental procedures for the synthesis of these specific compounds are not
extensively published. However, a representative synthesis for a structurally similar compound,
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bis(diethylamino)silane, is described in patent literature. This can serve as a model protocol.

Synthesis of Bis(diethylamino)silane

This synthesis involves the reaction of a lithium salt of diethylamine with dichlorosilane.[7]
Step 1: Preparation of Lithium Diethylamide
e In an inert atmosphere, diethylamine is dissolved in a suitable solvent.

e An organolithium reagent (e.g., n-butyllithium) is added dropwise to the diethylamine solution
at a controlled temperature ranging from -80 to -30 °C.[7]

o The molar ratio of diethylamine to the organolithium reagent is typically maintained between
1:1and 1.2:1.[7]

e The reaction mixture is stirred for 10-12 hours to ensure the complete formation of the lithium
diethylamide intermediate.[7]

Step 2: Synthesis of Bis(diethylamino)silane

 Dichlorosilane is added to the freshly prepared lithium diethylamide intermediate with
continuous stirring.[7]

e The reaction is maintained at a temperature between -50 and -30 °C for 2-6 hours.[7]

e The reaction proceeds via the displacement of chloride ions from dichlorosilane by the
diethylamide nucleophile.

» The final product, bis(diethylamino)silane, is obtained after filtration and purification by
adsorption techniques.[7]

Mandatory Visualizations
Diagram 1: Synthesis of Bis(diethylamino)silane

The following diagram illustrates the two-step synthesis of bis(diethylamino)silane from
diethylamine and dichlorosilane.
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Caption: Synthetic pathway for bis(diethylamino)silane.

Reactivity and Applications

3-(Diethylamino)propanenitrile: This molecule contains both a nitrile and a tertiary amine group.
The nitrile group can undergo hydrolysis to form carboxylic acids or amides, and reduction to
yield primary amines.[1] The tertiary amine group imparts basic and nucleophilic properties.[1]
This bifunctionality makes it a versatile building block in the synthesis of pharmaceuticals and
agrochemicals.[1]

Bis(diethylamino)dimethylsilane: This aminosilane is reactive towards protic solvents and
moisture.[6] It is utilized as a silane coupling agent to enhance adhesion between organic and
inorganic materials, particularly in coatings and adhesives.[5] It also serves as a precursor in
the synthesis of silicone polymers, imparting flexibility and thermal stability.[5][8] Additionally, it
finds application in surface modification to create hydrophobic or oleophobic surfaces and as a
reagent in organic synthesis.[5][8] In the semiconductor industry, it plays a role in the
deposition of silicon-based thin films.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b025427?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

